Cas no 893644-06-9 (1,1-Difluoro-5-methylhexane-2,4-dione)

• Product Name: 1,1-Difluoro-5-methylhexane-2,4-dione
• CAS No: 893644-06-9
• MF: C₇H₁₀F₂O₂
• MW: 164.149909496307
• CID: 5739379
• PubChem ID: 23005497
• Update Time: 2025-05-26

1,1-Difluoro-5-methylhexane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Hexanedione, 1,1-difluoro-5-methyl-
• AKOS004115360
• 1,1-difluoro-5-methylhexane-2,4-dione
• EN300-1125662
• 893644-06-9
• 1,1-Difluoro-5-methylhexane-2,4-dione

• Inchi： 1S/C7H10F2O2/c1-4(2)5(10)3-6(11)7(8)9/h4,7H,3H2,1-2H3
• InChI Key： UQHZVKZQGUUKKE-UHFFFAOYSA-N
• SMILES： C(F)(F)C(=O)CC(=O)C(C)C

Computed Properties

• Exact Mass: 164.06488588g/mol
• Monoisotopic Mass: 164.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds

Additional information on 1,1-Difluoro-5-methylhexane-2,4-dione

1,1-Difluoro-5-methylhexane-2,4-dione: A Comprehensive Overview

1,1-Difluoro-5-methylhexane-2,4-dione (CAS No. 893644-06-9) is a unique organic compound with a complex structure that has garnered attention in various scientific and industrial applications. This compound is characterized by its hexane backbone, featuring two fluorine atoms at the first carbon position, a methyl group at the fifth position, and two ketone groups at the second and fourth positions. Its molecular formula is C8H8F2O2, and it has a molecular weight of 178.17 g/mol. The compound's structure makes it highly versatile, with potential applications in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of fluorinated compounds in modern chemistry due to their unique electronic properties and stability. 1,1-Difluoro-5-methylhexane-2,4-dione is no exception, as its fluorinated structure enhances its reactivity and selectivity in various chemical reactions. Researchers have explored its use as an intermediate in the synthesis of bioactive molecules, where its dual ketone groups facilitate multiple reaction pathways. For instance, it has been employed in the formation of enones and other conjugated systems through aldol condensation reactions.

The compound's methyl group at the fifth position introduces steric effects that can influence its reactivity and solubility properties. This feature has been leveraged in the development of novel catalysts for asymmetric synthesis. Recent advancements in catalytic asymmetric aldol reactions have demonstrated that 1,1-Difluoro-5-methylhexane-2,4-dione can serve as an effective chiral auxiliary, enabling the selective formation of enantiomerically enriched products. Such applications underscore its potential in drug discovery and fine chemical synthesis.

In addition to its role as a synthetic intermediate, 1,1-Difluoro-5-methylhexane-2,4-dione has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has led to investigations into its use as a ligand in catalytic systems. For example, studies have revealed that this compound can enhance the catalytic activity of palladium catalysts in cross-coupling reactions—a critical area in organic synthesis.

From an environmental perspective, understanding the degradation pathways of 1,1-Difluoro-5-methylhexane-2,4-dione is crucial for assessing its ecological impact. Recent research has focused on biodegradation studies under aerobic conditions, revealing that the compound undergoes hydrolysis to form less toxic byproducts. These findings are significant for industries seeking to minimize their environmental footprint while utilizing this compound.

In conclusion, 1,1-Difluoro-5-methylhexane-2,4-dione (CAS No. 893644-06-9) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure enables it to serve as a valuable intermediate in organic synthesis while offering innovative solutions in catalysis and drug discovery. As research continues to uncover new facets of this compound's potential, it is poised to play an increasingly important role in advancing scientific and industrial endeavors.